Cas no 170455-39-7 (1,1'-Biphenyl, 4'-butyl-3-methyl-)

1,1'-Biphenyl, 4'-butyl-3-methyl- structure
170455-39-7 structure
Product Name:1,1'-Biphenyl, 4'-butyl-3-methyl-
CAS No:170455-39-7
MF:C17H20
MW:224.340704917908
CID:1352277
PubChem ID:14937315
Update Time:2025-04-20

1,1'-Biphenyl, 4'-butyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl, 4'-butyl-3-methyl-
    • 1-butyl-4-(3-methylphenyl)benzene
    • 170455-39-7
    • DTXSID30565733
    • 4'-Butyl-3-methyl-1,1'-biphenyl
    • Inchi: 1S/C17H20/c1-3-4-7-15-9-11-16(12-10-15)17-8-5-6-14(2)13-17/h5-6,8-13H,3-4,7H2,1-2H3
    • InChI Key: ZDLZVMSDDUPMSJ-UHFFFAOYSA-N
    • SMILES: C(C1C=CC(=CC=1)C1C=CC=C(C)C=1)CCC

Computed Properties

  • Exact Mass: 224.1566
  • Monoisotopic Mass: 224.156500638g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.8
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.